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Compound of Interest

5-NORBORNENE-2-
CARBONITRILE

cat. No.: B1293559

Compound Name:

Essential Safety and Handling Guide for 5-
Norbornene-2-carbonitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Norbornene-2-carbonitrile.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

» Name: 5-Norbornene-2-carbonitrile

e Synonyms: Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, 2-Cyano-5-norbornene
e CAS Number: 95-11-4

Hazard Summary: 5-Norbornene-2-carbonitrile is classified as a hazardous chemical. It is
harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause serious
eye irritation and skin irritation.[1][2][3] This compound is a combustible liquid and should be
kept away from heat, sparks, and open flames.[2][3][4]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling 5-

Norbornene-2-carbonitrile to minimize exposure and ensure personal safety.

PPE Category

Specification

Standard Compliance

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[4]

Skin Protection

Appropriate protective gloves
and clothing to prevent skin

exposure.

Consult with your institution's
safety officer for specific glove

material compatibility.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1][4] A
respirator with a type ABEK
(EN14387) filter is

recommended.

Operational and Disposal Plans

Handling and Storage Protocol:

» Ventilation: Always handle 5-Norbornene-2-carbonitrile in a well-ventilated area or inside a

chemical fume hood.[4]

e Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[4] Do not

breathe mist, vapors, or spray.[1]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in the work area.[1]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4]

Keep away from heat, sparks, and open flames.[1][4] The substance is incompatible with

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1]
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Spill and Leak Cleanup:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[4]
o Ventilate Area: Ensure the area is well-ventilated.

o Absorb Spill: Use an inert absorbent material, such as dry sand or earth, to contain and
absorb the spill.[4]

o Collect Waste: Place the absorbed material into a designated chemical waste container
using spark-proof tools.[4]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan: All waste, including the chemical itself and any contaminated materials (e.g.,
gloves, absorbent materials), must be disposed of in accordance with local, state, and federal
regulations. Dispose of the contents and container at an approved waste disposal plant.[1][2][3]

Experimental Workflow and Safety Logic

The following diagram illustrates the decision-making process for handling 5-Norbornene-2-
carbonitrile, from initial preparation to final disposal, emphasizing the integration of safety
measures at each step.
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Caption: Workflow for Safe Handling and Disposal of 5-Norbornene-2-carbonitrile.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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